1-(4-Ethylbenzyl)-1H-indole
Cat. No. B8305388
M. Wt: 235.32 g/mol
InChI Key: OTHFLEXCWVCKKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH3:22][CH2:23][OH:24].[Cl:12][CH2:13][c:14]1[cH:15][cH:16][c:17]([CH2:20][CH3:21])[cH:18][cH:19]1.[K+:11].[OH-:10].[nH:1]1[cH:2][cH:3][c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12>>[n:1]1([CH2:13][c:14]2[cH:15][cH:16][c:17]([CH2:20][CH3:21])[cH:18][cH:19]2)[cH:2][cH:3][c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCc1ccc(CCl)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccc2[nH]ccc2c1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCc1ccc(Cn2ccc3ccccc32)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
